(4-Methylpent-1-yn-3-yl)benzene

• CAS No.: 62283-65-2
• Molecular Formula: C12H14
• Molecular Weight: 158.24 g/mol
• IUPAC Name: 4-methylpent-1-yn-3-ylbenzene
• InChI: InChI=1S/C12H14/c1-4-12(10(2)3)11-8-6-5-7-9-11/h1,5-10,12H,2-3H3
• InChI Key: WUGRNQQDMXQLDU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C#C)C1=CC=CC=C1

Description

(4-Methylpent-1-yn-3-yl)benzene is an aromatic hydrocarbon featuring a benzene ring substituted with a pentynyl chain containing a methyl branch at the 4-position. Its molecular formula is C₁₂H₁₄, with an average molecular mass of 158.24 g/mol (inferred from structural analogs in ). The compound’s structure combines aromaticity with alkyne functionality, making it a candidate for studies in organic synthesis, materials science, and catalysis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methylpent-1-yn-3-yl)benzene typically involves the alkylation of benzene with an appropriate alkyne precursor. One common method is the reaction of benzene with 4-methylpent-1-yne in the presence of a strong acid catalyst, such as aluminum chloride (AlCl₃), under controlled temperature conditions.

Industrial Production Methods

Industrial production of (4-Methylpent-1-yn-3-yl)benzene may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often using continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

(4-Methylpent-1-yn-3-yl)benzene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the alkyne group to an alkene or alkane.

Substitution: Electrophilic aromatic substitution reactions can occur on the benzene ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO) and chromium trioxide (CrO).

Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst is a typical method.

Substitution: Reagents such as bromine (Br) or nitric acid (HNO) can be used for halogenation or nitration reactions, respectively.

Major Products Formed

Oxidation: Formation of 4-methylpent-1-yn-3-one or 4-methylpent-1-yn-3-oic acid.

Reduction: Formation of (4-methylpent-1-en-3-yl)benzene or (4-methylpent-3-yl)benzene.

Substitution: Formation of brominated or nitrated derivatives of (4-Methylpent-1-yn-3-yl)benzene.

Scientific Research Applications

(4-Methylpent-1-yn-3-yl)benzene has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (4-Methylpent-1-yn-3-yl)benzene depends on its specific application. In chemical reactions, it acts as a reactive intermediate, participating in various transformations. In biological systems, it may interact with molecular targets such as enzymes or receptors, influencing biochemical pathways and cellular processes.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural differences between (4-Methylpent-1-yn-3-yl)benzene and its analogs:

Compound Name	Molecular Formula	Functional Groups	Key Structural Features	Reference
(4-Methylpent-1-yn-3-yl)benzene	C₁₂H₁₄	Benzene, alkyne, methyl branch	Triple bond at C1, methyl at C4
(4-Methyl-3-penten-1-yl)benzene	C₁₂H₁₆	Benzene, alkene, methyl branch	Double bond at C3, methyl at C4
(4-Methyl-1-nitropent-1-en-3-yl)benzene	C₁₂H₁₅NO₂	Benzene, nitro, alkene, methyl	Nitro group at C1, double bond at C1
Ethyl 4-(4-(pyridazin-3-yl)phenethylamino)benzoate	C₂₂H₂₀N₂O₂	Benzene, ester, pyridazine, amine	Heterocyclic and amino substituents

Key Observations :

• Alkyne vs. Alkene : The target compound’s alkyne group (C≡C) confers higher reactivity in cycloadditions and metal-catalyzed couplings compared to the alkene-containing analog (4-Methyl-3-penten-1-yl)benzene .
• Nitro Substitution : The nitro group in (4-Methyl-1-nitropent-1-en-3-yl)benzene introduces strong electron-withdrawing effects, altering electronic properties and directing electrophilic substitution reactions meta/para, unlike the alkyne’s electron-rich nature .
• Heterocyclic Derivatives : Ethyl benzoate derivatives with pyridazine/isoxazole rings () exhibit distinct solubility and biological activity profiles due to polar functional groups, contrasting with the hydrocarbon-dominated target compound .

Physicochemical Properties (Inferred)

Property	(4-Methylpent-1-yn-3-yl)benzene	(4-Methyl-3-penten-1-yl)benzene	Nitro Derivative
Polarity	Low (alkyne, hydrocarbon)	Low (alkene)	Moderate (nitro group)
Reactivity	High (sp-hybridization)	Moderate (sp²)	High (electrophilic)
Thermal Stability	Lower (alkyne strain)	Higher	Variable (nitro risk)